Cas no 1239611-37-0 (5-Bromo-2-isopropoxy-4-methylpyridine)

• Product Name: 5-Bromo-2-isopropoxy-4-methylpyridine
• CAS No: 1239611-37-0
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• MDL: MFCD22056758
• CID: 4764213
• Update Time: 2025-06-23

5-Bromo-2-isopropoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-isopropoxy-4-methylpyridine
• 5-Bromo-2-isopropoxy-4-methyl-pyridine
• 5-bromo-4-methyl-2-propan-2-yloxypyridine
• Y3933
• Pyridine, 5-bromo-4-methyl-2-(1-methylethoxy)-

• MDL： MFCD22056758
• Inchi： 1S/C9H12BrNO/c1-6(2)12-9-4-7(3)8(10)5-11-9/h4-6H,1-3H3
• InChI Key： IUJPMHCTVQPXNJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 5-Bromo-2-isopropoxy-4-methylpyridine

Introduction to 5-Bromo-2-isopropoxy-4-methylpyridine (CAS No. 1239611-37-0)

5-Bromo-2-isopropoxy-4-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1239611-37-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound features a pyridine core substituted with a bromine atom at the 5-position, an isopropoxy group at the 2-position, and a methyl group at the 4-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 5-Bromo-2-isopropoxy-4-methylpyridine contributes to its versatility as a building block in medicinal chemistry. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks. Additionally, the isopropoxy and methyl groups introduce steric and electronic effects that can modulate the reactivity and binding properties of derivatives, making this compound particularly useful in designing ligands for enzyme inhibition and receptor interaction studies.

In recent years, 5-Bromo-2-isopropoxy-4-methylpyridine has garnered attention in academic and industrial research due to its potential applications in drug discovery. For instance, studies have explored its utility in synthesizing kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The pyridine scaffold is a common motif in many approved drugs, and modifications at specific positions can enhance pharmacokinetic profiles and target specificity. The brominated derivative offers a convenient handle for further chemical manipulation, enabling the rapid assembly of libraries of compounds for high-throughput screening.

One notable application of 5-Bromo-2-isopropoxy-4-methylpyridine is in the development of small-molecule modulators of G protein-coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate a vast array of physiological processes, making them attractive drug targets. Researchers have leveraged this compound to create novel analogs with improved affinity and selectivity for specific GPCR subtypes. The isopropoxy group, in particular, has been shown to enhance binding interactions by introducing hydrophobic interactions and steric constraints that align with the binding pocket of the target receptor.

Another area where 5-Bromo-2-isopropoxy-4-methylpyridine has demonstrated promise is in the synthesis of antiviral agents. The pyridine ring's ability to interact with viral proteases and polymerases has been exploited to design inhibitors that disrupt viral replication cycles. For example, derivatives of this compound have been investigated as potential inhibitors of HIV protease, where the bromine atom serves as a site for palladium-catalyzed cross-coupling reactions to introduce additional pharmacophoric elements. Such strategies highlight the compound's role as a key intermediate in antiviral drug development.

The synthesis of 5-Bromo-2-isopropoxy-4-methylpyridine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the bromination of 2-isopropoxypyridine using brominating agents such as N-bromosuccinimide (NBS) under controlled conditions. Subsequent methylation at the 4-position can be achieved using methylating agents like dimethyl sulfate or methyl iodide, often catalyzed by acids or bases to ensure regioselectivity. These synthetic methodologies underscore the compound's accessibility and utility in laboratory-scale preparations for research purposes.

In conclusion, 5-Bromo-2-isopropoxy-4-methylpyridine (CAS No. 1239611-37-0) is a versatile intermediate with broad applications in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it indispensable in drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic opportunities, compounds like this will remain pivotal in developing next-generation medicines that address unmet medical needs.